Cas no 7056-69-1 (3-(3-hydroxyphenyl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione)
3-(3-hydroxyphenyl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-hydroxyphenyl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione
- 2-(3-hydroxyphenyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione
- 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(3-hydroxyphenyl)-
- 3-(3-hydroxyphenyl)-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione
- SR-01000474893-1
- 2-(3-hydroxyphenyl)benzo[de]isoquinoline-1,3-dione
- CCG-19055
- MLS001212556
- EU-0009387
- SMR000513784
- DTXSID401333410
- Oprea1_476619
- 2-(3-Hydroxy-phenyl)-benzo[de]isoquinoline-1,3-dione
- HMS2865K12
- SR-01000474893
- Oprea1_018674
- F0303-0097
- 3-(3-hydroxyphenyl)-3-azatricyclo[7.3.1.0?,??]trideca-1(13),5,7,9,11-pentaene-2,4-dione
- AKOS000273527
- 7056-69-1
- CHEMBL1454695
-
- Inchi: 1S/C18H11NO3/c20-13-7-3-6-12(10-13)19-17(21)14-8-1-4-11-5-2-9-15(16(11)14)18(19)22/h1-10,20H
- InChI Key: OXNZBKPRJYLMPO-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C3C(C=CC=C3C(=O)N1C1=CC=CC(O)=C1)=CC=C2
Computed Properties
- Exact Mass: 289.07389321g/mol
- Monoisotopic Mass: 289.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 57.6Ų
3-(3-hydroxyphenyl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0303-0097-2μmol |
3-(3-hydroxyphenyl)-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
7056-69-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0303-0097-5μmol |
3-(3-hydroxyphenyl)-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
7056-69-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0303-0097-10μmol |
3-(3-hydroxyphenyl)-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
7056-69-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0303-0097-20μmol |
3-(3-hydroxyphenyl)-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
7056-69-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0303-0097-1mg |
3-(3-hydroxyphenyl)-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
7056-69-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0303-0097-2mg |
3-(3-hydroxyphenyl)-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
7056-69-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0303-0097-3mg |
3-(3-hydroxyphenyl)-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
7056-69-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0303-0097-4mg |
3-(3-hydroxyphenyl)-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
7056-69-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0303-0097-5mg |
3-(3-hydroxyphenyl)-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
7056-69-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0303-0097-10mg |
3-(3-hydroxyphenyl)-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione |
7056-69-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(3-hydroxyphenyl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on 3-(3-hydroxyphenyl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione
Professional Introduction to Compound with CAS No. 7056-69-1 and Product Name: 3-(3-hydroxyphenyl)-3-azatricyclo7.3.1.05,13trideca-1(13),5,7,9,11-pentaene-2,4-dione
The compound identified by the CAS number 7056-69-1 and the product name 3-(3-hydroxyphenyl)-3-azatricyclo7.3.1.05,13trideca-1(13),5,7,9,11-pentaene-2,4-dione represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This tricyclic azatriene derivative has garnered attention due to its unique structural framework and its potential biological activities, which have been explored in recent years through both computational studies and experimental investigations.
The molecular structure of this compound is characterized by a fused tricyclic system containing an azatriene core, which is appended with a hydroxyl-substituted phenyl ring at the 3-position. This arrangement introduces a combination of rigid and flexible elements into the molecule, which can influence its interactions with biological targets. The presence of multiple stereogenic centers in the tricyclic framework further complicates its conformational landscape but also opens up possibilities for designing molecules with specific binding properties.
In recent years, there has been growing interest in tricyclic compounds as pharmacophores due to their ability to adopt stable conformations that mimic natural product scaffolds while offering novel binding modes to biological targets. The azatriene moiety, in particular, has been investigated for its potential as an anti-inflammatory agent and as a component in drugs targeting neurological disorders. The hydroxylphenyl group adds another layer of functionality that can participate in hydrogen bonding interactions or undergo further derivatization to enhance bioactivity.
One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The tricyclic system provides a rigid core that can be modified to optimize interactions with specific protein targets, while the azatriene and hydroxylphenyl groups offer opportunities for functionalization through various synthetic strategies. Researchers have been exploring different approaches to modify this core structure, including introducing heteroatoms or altering the connectivity between rings to improve solubility and metabolic stability.
The synthesis of this compound presents significant challenges due to the complexity of its tricyclic framework and the need for precise stereocontrol at multiple centers. However, advances in synthetic methodology have made it possible to construct such molecules with increasing efficiency and yield. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in achieving the desired stereochemical outcomes.
Recent studies have demonstrated that derivatives of this compound exhibit interesting biological activities. For instance, modifications of the hydroxylphenyl group have led to compounds with anti-inflammatory properties comparable to known drugs used in treating chronic inflammatory diseases. Additionally, computational studies suggest that certain derivatives may interact with enzymes involved in neurological disorders by binding to specific pockets formed by aromatic residues.
The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. The unique electronic properties of the azatriene system make it an attractive candidate for designing organic semiconductors or light-emitting materials. In agrochemicals, derivatives of this compound could serve as lead compounds for developing novel pesticides or herbicides with improved efficacy and environmental safety profiles.
In conclusion,3-(3-hydroxyphenyl)-3-azatricyclo7.3.1.05,13trideca-1(13),5,7,9,11-pentaene-2,4-dione represents a promising molecular scaffold with significant potential in multiple fields of chemistry and biology. Its unique structural features make it an attractive candidate for further exploration through both synthetic chemistry and biological screening programs aimed at discovering new drugs or functional materials.
7056-69-1 (3-(3-hydroxyphenyl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)